1-(2-Iodo-5-isopropoxy-4-methoxyphenyl)ethanol

• Molecular Formula: C12H17IO3
• Molecular Weight: 336.17 g/mol
• IUPAC Name: 1-(2-iodo-4-methoxy-5-propan-2-yloxyphenyl)ethanol
• InChI: InChI=1S/C12H17IO3/c1-7(2)16-12-5-9(8(3)14)10(13)6-11(12)15-4/h5-8,14H,1-4H3
• InChI Key: NSSMVELDEFTPSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)C(C)O)I)OC

Description

1-(2-Iodo-5-isopropoxy-4-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C12H17IO3 and its molecular weight is 336.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Mg turnings (195 mg, 8.02 g·atom) in dry Et2O (3.0 mL) was stirred at 0° C. under a nitrogen atmosphere then treated, dropwise, with a solution of iodomethane (0.58 mL, 9.31 mmol) in dry Et2O (7.5 mL). After 0.5 h a solution of aldehyde 5 (1.00 g, 3.12 mmol) in dry Et2O (7.5 mL) was added, dropwise, and the ensuing mixture then allowed to warm to 18° C. Stirring was continued at this temperature for a further 1 h then the reaction mixture was treated with NH4Cl (5 mL of a 20% w/v aqueous solution) and Et2O (10 mL). The separated organic phase was washed with H2O (1×5 mL) then dried (MgSO4), filtered and concentrated under reduced pressure to afford the title compound 6 (1.05 g, quant.) as a pale-yellow oil.